Cas no 58597-76-5 (2,4,7,9-Cyclodecatetraene-1,6-dione)

• Product Name: 2,4,7,9-Cyclodecatetraene-1,6-dione
• CAS No: 58597-76-5
• MF: C₁₀H₈O₂
• MW: 160.169322967529
• CID: 341516
• PubChem ID: 71443443
• Update Time: 2025-04-19

2,4,7,9-Cyclodecatetraene-1,6-dione Chemical and Physical Properties

Names and Identifiers

• 2,4,7,9-Cyclodecatetraene-1,6-dione
• cyclodeca-2,4,7,9-tetraene-1,6-dione
• 58597-76-5
• DTXSID00852268

• Inchi： 1S/C10H8O2/c11-9-5-1-2-6-10(12)8-4-3-7-9/h1-8H
• InChI Key： YSZANYOMLSUPLE-UHFFFAOYSA-N
• SMILES： O=C1C=CC=CC(C=CC=C1)=O

Computed Properties

• Exact Mass: 160.05244
• Monoisotopic Mass: 160.052429494g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 244
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 4
• XLogP3: 1.6
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14